Cas no 1158312-15-2 ([(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride)

• Product Name: [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride
• CAS No: 1158312-15-2
• MF: C₁₂H₂₀ClNO
• MW: 229.746302604675
• MDL: MFCD08707061
• CID: 4681815
• Update Time: 2025-05-19

[(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride
• Cl.CCOC1=CC=C(CNC(C)C)C=C1
• N-(4-Ethoxybenzyl)-N-isopropylamine hydrochloride

• MDL： MFCD08707061
• Inchi： 1S/C12H19NO.ClH/c1-4-14-12-7-5-11(6-8-12)9-13-10(2)3;/h5-8,10,13H,4,9H2,1-3H3;1H
• InChI Key： AZGVDYNETGRXIO-UHFFFAOYSA-N
• SMILES： Cl.O(CC)C1C=CC(=CC=1)CNC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 139
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride

Comprehensive Guide to [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride (CAS 1158312-15-2): Properties, Applications, and Market Insights

[(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride (CAS 1158312-15-2) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This hydrochloride salt derivative features a unique molecular structure combining an ethoxyphenyl group with an isopropylamine moiety, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for novel drug development and its role in medicinal chemistry.

The compound's chemical properties include good solubility in polar solvents like water and ethanol, which enhances its utility in laboratory settings. Its molecular weight of 229.75 g/mol and precise structural formula make it suitable for controlled reactions. Current studies focus on its potential pharmacological activities, with particular interest in its possible bioactive characteristics that could contribute to therapeutic developments.

In the pharmaceutical industry, [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride serves as a crucial intermediate for synthesizing more complex molecules. Its chemical stability under various conditions makes it valuable for drug discovery processes. Recent publications highlight its potential applications in developing central nervous system (CNS) targeted compounds, aligning with current trends in neurological research and psychiatric medication development.

The global market for specialized chemical intermediates like [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride is expanding, driven by increasing demand in pharmaceutical R&D. Manufacturers are focusing on improving synthesis methods to enhance purity and yield, addressing the needs of research laboratories and drug development facilities. Quality control remains paramount, with analytical techniques such as HPLC and mass spectrometry ensuring product consistency.

From a regulatory perspective, this compound falls under standard laboratory chemical classifications when handled properly. Researchers should consult safety data sheets (SDS) for appropriate handling procedures. The scientific community continues to explore its potential, with recent studies investigating its structure-activity relationships and possible modifications to enhance desired properties.

For laboratories seeking reliable sources of CAS 1158312-15-2, it's essential to partner with reputable suppliers who provide comprehensive analytical data and certificates of analysis. The compound's shelf life and storage conditions (typically room temperature in a dry environment) should be considered for optimal performance in research applications.

Future research directions for [(4-Ethoxyphenyl)methyl](propan-2-yl)amine hydrochloride may include exploring its potential in catalysis or as a precursor for functional materials. The compound's versatility makes it a subject of ongoing investigation in both academic and industrial settings, particularly in the context of developing more efficient synthetic pathways for complex molecules.

As the scientific community continues to uncover new applications for this compound, its importance in organic synthesis and pharmaceutical development is expected to grow. Researchers interested in amine derivatives and phenyl-containing compounds should consider its potential in their work, while always adhering to proper laboratory safety protocols and ethical research practices.